1-(3-Bromo-phenyl)-1-m-tolyl-ethanol

• Molecular Formula: C15H15BrO
• Molecular Weight: 291.18 g/mol
• IUPAC Name: 1-(3-bromophenyl)-1-(3-methylphenyl)ethanol
• InChI: InChI=1S/C15H15BrO/c1-11-5-3-6-12(9-11)15(2,17)13-7-4-8-14(16)10-13/h3-10,17H,1-2H3
• InChI Key: NSVBDSOUPVJZIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(C)(C2=CC(=CC=C2)Br)O

Description

1-(3-Bromo-phenyl)-1-m-tolyl-ethanol is a useful research compound. Its molecular formula is C15H15BrO and its molecular weight is 291.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In an analogous reaction sequence to that described for Building Block C, the reaction of 3-methyl phenylmagnesium bromide with 3-bromoacetophenone yielded the 1-(3-bromo-phenyl)-1-m-tolyl-ethanol which was used as crude material in the following elimination reaction with a catalytic amount of p-toluenesulfonic acid to yield the title compound (yield: 66% of theory) as a colourless oil. TLC: Rf: 0.83 (silica gel; heptane:ethyl acetate=4:1, UV, 254 nm).